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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B033132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and

ecotoxicological profile of the insect growth regulator, buprofezin. The information is compiled

from a range of scientific studies and regulatory documents, with a focus on quantitative data,

experimental methodologies, and the elucidation of key environmental processes.

Environmental Fate of Buprofezin
The environmental persistence and mobility of buprofezin are governed by a combination of

biotic and abiotic degradation processes. The following tables summarize the key quantitative

data related to its environmental fate.

Table 1: Summary of Buprofezin Environmental Fate
Data
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Parameter Value Conditions Reference

Hydrolysis Half-Life

(DT₅₀)
Stable at pH 7 and 9 Sterile water [1]

51 - 57.6 days pH 5, 25°C [1]

91.2 - 100.3 days pH 4 [2]

Aqueous Photolysis

Half-Life (DT₅₀)
38 days pH 9 solution

15 days
Under sunlight

conditions
[2][3][4]

Soil Aerobic

Metabolism Half-Life

(DT₅₀)

27 - 84.1 days
Sandy loam and

sandy clay loam soils
[5]

26 - 220 days
Dependent on soil

microbial activity

50 - 70 days
Aerobic field

conditions

Soil Anaerobic

Metabolism Half-Life

(DT₅₀)

54 days Flooded soils [2]

36 - 104 days
Flooded field

conditions

Soil Mobility (Koc) 2100 - 4800 L/kg
Batch equilibrium

studies
[6]

Estimated at 3500

L/kg

Structure estimation

method
[2]

Henry's Law Constant
6.71 x 10⁻⁷

atm·m³/mol
25°C [6]

Degradation Pathways
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Buprofezin degrades in the environment through hydrolysis, photolysis, and microbial action,

leading to the formation of several metabolites.

Hydrolysis: Under acidic conditions (pH 5), buprofezin undergoes hydrolysis. The proposed

pathway involves the opening of the thiadiazinane ring to form a thiobiuret derivative (BF25),

followed by cleavage to produce isopropylphenylurea (BF12). An alternative route involves the

replacement of sulfur with oxygen to form a biuret (BF11), which then also cleaves to

isopropylphenylurea.[1][4]

Photodegradation: In the presence of sunlight, buprofezin degrades in water and on soil

surfaces. Photodegradation in methanolic solution has been shown to yield several products,

including N-tert-butyl-N'-isopropyl thiourea, N-(N-methyl carbamoyl)-N-isopropyl-N'-tert-butyl

thiourea, N-phenyl-N'-iso-propyl urea, phenyl urea, isopropyl urea, phenyl isocyanate, and N-

methyl aniline.[3]

Microbial Degradation: Microorganisms play a significant role in the breakdown of buprofezin in

soil and aquatic systems. The bacterium Rhodococcus qingshengii YL-1 can utilize buprofezin

as a sole source of carbon and nitrogen.[7] The degradation is initiated by the dihydroxylation

of the benzene ring, followed by dehydrogenation, aromatic ring cleavage, and breaking of an

amide bond. This releases the heterocyclic ring, 2-tert-butylimino-3-isopropyl-1,3,5-

thiadiazinan-4-one (2-BI), which is further degraded.[7]

Buprofezin Dihydroxylation
(bfzA3A4A1A2)

Buprofezin-
dihydrodiol (BF-DD)
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(bfzB)

Dihydroxybuprofezin
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Ring-Cleaved
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Amide Bond
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2-tert-butylimino-3-isopropyl-
1,3,5-thiadiazinan-4-one (2-BI) Further Degradation
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Microbial degradation pathway of buprofezin by Rhodococcus qingshengii YL-1.

Ecotoxicity of Buprofezin
Buprofezin exhibits varying levels of toxicity to different non-target organisms. The following

tables summarize the key ecotoxicity endpoints.

Table 2: Aquatic Ecotoxicity of Buprofezin
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Organism Endpoint Value (mg/L)
Exposure
Duration

Reference

Fish

Rainbow trout

(Oncorhynchus

mykiss)

LC₅₀ 1.4 - 2.7 96 hours [8][9]

Carp (Cyprinus

carpio)
LC₅₀ 1.4 - 2.7 96 hours [8][9]

African Catfish

(Clarias

gariepinus)

embryo

LC₅₀ 6.725 24 hours [8][10]

African Catfish

(Clarias

gariepinus)

larvae

LC₅₀ 5.702 24 hours [8][9]

Aquatic

Invertebrates

Daphnia magna EC₅₀ (immobility) 0.44 48 hours [9][11][12]

Algae

Green alga

(Pseudokirchneri

ella subcapitata)

No effect on

growth rate or

biomass

2.94 (nominal) -

Aquatic Plants

Duckweed

(Lemna gibba)

No observed

effect

4.4 kg

buprofezin/ha

equivalent

14 days

Table 3: Terrestrial Ecotoxicity of Buprofezin
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Organism Endpoint Value
Exposure
Route

Reference

Honey Bees

(Apis mellifera)
LD₅₀ >200 µ g/bee Contact [6][13]

LD₅₀ 163.54 µ g/bee Oral [6]

Earthworms

(Aporrectodea

caliginosa)

LC₅₀
421.41 mg/kg

soil
- [14]

Birds (Bobwhite

quail)
LD₅₀ >2000 mg/kg Oral

Beneficial

Insects

Oriental ladybird

Significant

mortality and

reduced viable

egg production

>12.5 g/100 L -

Steel-blue

ladybird
Harmless 12.5 g/100 L -

Parasitic wasps
No significant

harmful effects
up to 1.8 kg/ha -

Experimental Protocols
The environmental fate and ecotoxicity studies for buprofezin have largely been conducted

following standardized international guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD).

Environmental Fate Studies
Hydrolysis (OECD Guideline 111): The hydrolytic stability of buprofezin is determined in

sterile aqueous buffer solutions at pH 4, 7, and 9.[15][16] The test substance is incubated in
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the dark at a constant temperature.[15] Samples are taken at various intervals to determine

the concentration of the parent compound and any degradation products.[15]

Phototransformation in Water (OECD Guideline 316): This study assesses the degradation

of buprofezin in water due to sunlight. A light source that simulates natural sunlight is used.

[9] The test is conducted in sterile, buffered aqueous solutions at a constant temperature.[9]

Dark controls are run concurrently to differentiate between photochemical and other

degradation processes.[9]

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): The rate and route of

buprofezin degradation in soil are investigated under both aerobic and anaerobic conditions.

The test substance, typically ¹⁴C-labeled, is applied to soil samples which are then incubated

in the dark at a controlled temperature and moisture level. Volatiles and CO₂ are trapped to

determine mineralization rates.

Aerobic and Anaerobic Transformation in Aquatic Sediment Systems (OECD Guideline 308):

This guideline is used to assess the degradation and partitioning of buprofezin in a system

containing both water and sediment phases.[13][17][18] The test is conducted in the dark at

a constant temperature, with separate systems for aerobic and anaerobic conditions.[13][17]

[18]

Ecotoxicity Studies
Fish, Acute Toxicity Test (OECD Guideline 203): Fish are exposed to a range of

concentrations of buprofezin for a 96-hour period.[8][19][20] Mortalities are recorded at 24,

48, 72, and 96 hours to determine the LC₅₀ value.[8][19]

Daphnia sp., Acute Immobilisation Test (OECD Guideline 202): Young daphnids are exposed

to various concentrations of buprofezin for 48 hours.[1][21][22] The number of immobilized

daphnids is recorded at 24 and 48 hours to calculate the EC₅₀.[21][22]

Alga, Growth Inhibition Test (OECD Guideline 201): The effect of buprofezin on the growth of

a selected algal species is determined over a 72-hour period. The test endpoints are

inhibition of growth and yield.

Earthworm, Acute Toxicity Test (OECD Guideline 207): Adult earthworms are exposed to

buprofezin mixed into an artificial soil substrate.[14][23][24] Mortality and sublethal effects,
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such as changes in body weight, are assessed over a 14-day period to determine the LC₅₀.

[14][23]

Honeybees, Acute Contact and Oral Toxicity Test (OECD Guidelines 214 and 213): For

contact toxicity, a measured dose of buprofezin is applied directly to the thorax of the bees.

[25][26][27] For oral toxicity, bees are fed a sugar solution containing the test substance.[26]

Mortality is observed over a period of up to 96 hours to determine the LD₅₀.[28]
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Generalized experimental workflow for a standard OECD ecotoxicity test.
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Conclusion
Buprofezin is characterized by moderate persistence in soil and water, with degradation

occurring through a combination of biotic and abiotic processes. It is classified as having low to

slight mobility in soil, indicating a low potential for leaching into groundwater. Ecotoxicologically,

buprofezin demonstrates a range of effects on non-target organisms. It is particularly toxic to

some aquatic invertebrates like Daphnia magna and certain fish species at the larval and

embryonic stages. In contrast, it exhibits low toxicity to honey bees and mammals. The data

presented in this guide, derived from studies conducted under standardized protocols, provides

a robust basis for environmental risk assessment and the development of strategies to mitigate

potential adverse effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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